![molecular formula C11H13F2N3O2S B2885989 6-Cyano-N-(2,2-difluoroethyl)-N-propan-2-ylpyridine-3-sulfonamide CAS No. 2224233-90-1](/img/structure/B2885989.png)
6-Cyano-N-(2,2-difluoroethyl)-N-propan-2-ylpyridine-3-sulfonamide
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Description
The compound “6-Cyano-N-(2,2-difluoroethyl)-N-propan-2-ylpyridine-3-sulfonamide” is also known as N-[2-(carbamimidamidooxy)ethyl]-2-{6-cyano-3-[(2,2-difluoro-2-pyridin-2-ylethyl)amino]-2-fluorophenyl}acetamide . It has a molecular formula of C19H20F3N7O2 . The average mass of the compound is 435.403 Da and the monoisotopic mass is 435.163055 Da .
Molecular Structure Analysis
The molecular structure of “this compound” includes several functional groups. It contains a cyano group (-CN), a difluoroethyl group (-CHF2), a propan-2-yl group (-C(CH3)2), a pyridine ring, and a sulfonamide group (-SO2NH2) .Physical And Chemical Properties Analysis
The compound “this compound” has a Log Kow (KOWWIN v1.67 estimate) of 0.39 . This value represents the compound’s octanol-water partition coefficient, which is a measure of its lipophilicity and can influence its absorption and distribution within the body .Mechanism of Action
The compound “6-Cyano-N-(2,2-difluoroethyl)-N-propan-2-ylpyridine-3-sulfonamide” is mentioned in the context of DNA Polymerase Theta (Polθ) inhibitors . These inhibitors are particularly effective in inhibiting ATP-dependent helicase domain activity of Polθ . They are used in the treatment and prevention of diseases treatable by inhibition of Polθ such as cancer, including homologous recombination (HR) deficient cancers .
Future Directions
The compound “6-Cyano-N-(2,2-difluoroethyl)-N-propan-2-ylpyridine-3-sulfonamide” is part of ongoing research into DNA Polymerase Theta (Polθ) inhibitors . These inhibitors have potential applications in the treatment of various cancers, particularly those deficient in homologous recombination . Future research will likely focus on optimizing these inhibitors for better efficacy and safety .
properties
IUPAC Name |
6-cyano-N-(2,2-difluoroethyl)-N-propan-2-ylpyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2N3O2S/c1-8(2)16(7-11(12)13)19(17,18)10-4-3-9(5-14)15-6-10/h3-4,6,8,11H,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZMAHGAITCDBRSN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC(F)F)S(=O)(=O)C1=CN=C(C=C1)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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